3-Amino-4-cyano-5-methylisoxazole

• IUPAC Name: 3-amino-5-methyl-1,2-oxazole-4-carbonitrile
• InChI: InChI=1S/C5H5N3O/c1-3-4(2-6)5(7)8-9-3/h1H3,(H2,7,8)
• InChI Key: FUOSWYNQWUJBCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)N)C#N
• Molecular Formula: C5H5N3O
• DSSTOX Substance ID: DTXSID80610787
• Molecular Weight: 123.11 g/mol
• CAS RN: 41808-52-0

Description

3-Amino-4-cyano-5-methylisoxazole is a chemical compound with the molecular formula C5H5N3O and a molecular weight of 123.11. It is used in various chemical reactions and has been synthesized from (1-ETHOXYETHYLIDENE)MALONONITRILE.

Synthesis Analysis

The synthesis of 3-Amino-4-cyano-5-methylisoxazole involves the reaction of (1-ETHOXYETHYLIDENE)MALONONITRILE. Other synthetic procedures involve the reaction of 3-amino-5-methylisoxazole with unsaturated acid.

Molecular Structure Analysis

The molecular structure of 3-Amino-4-cyano-5-methylisoxazole consists of a five-membered isoxazole ring with an amino group at the 3rd position, a cyano group at the 4th position, and a methyl group at the 5th position.

Chemical Reactions Analysis

3-Amino-5-methylisoxazole has been found to react with phthalic anhydride and/or maleic anhydride under different conditions to produce different isoxazole products. It also reacts with different aldehydes to form Schiff bases.

Physical And Chemical Properties Analysis

3-Amino-4-cyano-5-methylisoxazole has a predicted boiling point of 352.2±42.0 °C and a predicted density of 1.30±0.1 g/cm3. Its pKa is predicted to be -0.38±0.10.

Scientific Research Applications

Chemical Properties and Reactions

• Heterocyclizations with Pyruvic Acid Derivatives : 3-Amino-5-methylisoxazole exhibits specific chemical properties in reactions involving pyruvic acid derivatives. It plays a role in multicomponent condensation reactions, though not effectively with aromatic aldehyde and pyruvic acid. However, its reaction with pyruvic acid derivatives allows for selective synthesis of furanones and pyrrolones, showcasing its potential in synthetic organic chemistry (Morozova et al., 2019).

Multicomponent Heterocyclizations

• Involvement in Diversity-Oriented Reactions : 5-Amino-3-methylisoxazole and 3-amino-5-methylisoxazole are actively involved in multicomponent heterocyclizations with aromatic aldehydes and Meldrum's or N,N′-dimethylbarbituric acid, explored through various activation methods. These reactions open avenues for creating diverse molecular structures (Morozova et al., 2017).

Catalysis and Chemical Synthesis

• Use in Pd-Catalyzed C(sp(3))-H Bond Activation : 3-Amino-5-methylisoxazole, particularly as 5-methylisoxazole-3-carboxamide (MICA), is used for Pd-catalyzed C(sp(3))-H bond activation in primary amine compounds. This process aids in creating γ-substituted non-natural amino acids and showcases the compound's utility in advanced organic synthesis (Pasunooti et al., 2015).

Anticancer Research

• Evaluation in Anticancer Studies : Research has explored the anticancer properties of derivatives synthesized from 3-amino-5-methylisoxazole. These derivatives exhibit varying degrees of cytotoxic potency against certain carcinoma cell lines, indicating potential applications in developing novel anticancer agents (Abu Bakr et al., 2016).

Safety and Hazards

3-Amino-5-methylisoxazole is considered dangerous. Heating may cause an explosion. It causes eye, skin, and respiratory tract irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, removing all sources of ignition, and evacuating personnel to safe areas.